N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C19H21N3O3/c1-12-5-7-15(9-13(12)2)25-11-18(23)20-14-6-8-16-17(10-14)22(4)19(24)21(16)3/h5-10H,11H2,1-4H3,(H,20,23)
• InChI Key: NNCVRFIYUUXZLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)N(C(=O)N3C)C)C
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzimidazole derivatives often involves condensation reactions, using carbodiimide condensation catalysis or other methods to form the desired acetamide derivatives. For instance, novel derivatives have been prepared in a convenient and fast method, confirmed by IR, 1H NMR, and elemental analyses, with intermediate compounds confirmed by single-crystal X-ray diffraction (Yu et al., 2014). Such methods highlight the complexity and the meticulous conditions required for the synthesis of benzimidazole derivatives.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be elucidated using various spectroscopic methods, including high-resolution mass spectrometry, NMR spectroscopy, and IR spectroscopy. These techniques provide detailed information on the molecular structure and substituent positions, as demonstrated in studies of functionally substituted benzoxazoles (Khodot & Rakitin, 2022).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, contributing to their wide range of biological activities. The reactivity of these compounds can be modified through different substitutions on the benzimidazole ring, leading to novel compounds with potentially enhanced properties. For example, the reactivity towards carbodiimide condensation catalysis is a notable reaction for synthesizing novel benzimidazole derivatives (Yu et al., 2014).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and crystal structure, are influenced by the nature of the substituents and the molecular framework. X-ray diffraction studies provide insights into the crystal structure and intermolecular interactions, which are critical for understanding the physical properties and stability of these compounds (Yu et al., 2014).

Chemical Properties Analysis

The chemical properties, including acidity constants (pKa) and reactivity, of benzimidazole derivatives are crucial for their biological activities. Spectroscopic studies, such as UV spectroscopy, can determine the pKa values, which are essential for understanding the compound's behavior in different pH environments. These properties are vital for the development of benzimidazole derivatives as potential therapeutic agents (Duran & Canbaz, 2013).